Cas no 901257-51-0 (2-{5-(3,4-dimethoxyphenyl)-2-(4-ethylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide)

• Product Name: 2-{5-(3,4-dimethoxyphenyl)-2-(4-ethylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide
• CAS No: 901257-51-0
• MF: C₂₆H₂₇N₃O₄S
• MW: 477.575285196304
• CID: 6284456
• PubChem ID: 20851982
• Update Time: 2025-05-23

2-{5-(3,4-dimethoxyphenyl)-2-(4-ethylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(3,4-dimethoxyphenyl)-2-(4-ethylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide
• 2-{[5-(3,4-dimethoxyphenyl)-2-(4-ethylphenyl)-1H-imidazol-4-yl]sulfanyl}-N-[(furan-2-yl)methyl]acetamide
• 901257-51-0
• AKOS001790472
• F3407-0892
• 2-[[5-(3,4-dimethoxyphenyl)-2-(4-ethylphenyl)-1H-imidazol-4-yl]sulfanyl]-N-(furan-2-ylmethyl)acetamide
• 2-((5-(3,4-dimethoxyphenyl)-2-(4-ethylphenyl)-1H-imidazol-4-yl)thio)-N-(furan-2-ylmethyl)acetamide

• Inchi： 1S/C26H27N3O4S/c1-4-17-7-9-18(10-8-17)25-28-24(19-11-12-21(31-2)22(14-19)32-3)26(29-25)34-16-23(30)27-15-20-6-5-13-33-20/h5-14H,4,15-16H2,1-3H3,(H,27,30)(H,28,29)
• InChI Key： ORUPOOPXXGKJCK-UHFFFAOYSA-N
• SMILES： S(CC(NCC1=CC=CO1)=O)C1=C(C2C=CC(=C(C=2)OC)OC)NC(C2C=CC(CC)=CC=2)=N1

Computed Properties

• Exact Mass: 477.17222752g/mol
• Monoisotopic Mass: 477.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{5-(3,4-dimethoxyphenyl)-2-(4-ethylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide

Compound CAS No. 901257-51-0: A Comprehensive Overview

The compound with CAS No. 901257-51-0, named 2-{5-(3,4-dimethoxyphenyl)-2-(4-ethylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising biological activities. Recent studies have highlighted its role in drug discovery and material science, making it a subject of interest for researchers worldwide.

The molecular structure of 2-{5-(3,4-dimethoxyphenyl)-2-(4-ethylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide is characterized by the presence of an imidazole ring, which is a heterocyclic aromatic compound. The imidazole ring is substituted with a 3,4-dimethoxyphenyl group and a 4-ethylphenyl group, both of which contribute to the molecule's stability and reactivity. Additionally, the sulfanyl group (-S-) attached to the imidazole ring plays a crucial role in determining the compound's electronic properties and reactivity.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient methods to synthesize 2-{5-(3,4-dimethoxyphenyl)-2-(4-ethylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide using microwave-assisted techniques, which have significantly reduced reaction times and improved yields. These advancements have made the compound more accessible for further studies in medicinal chemistry.

The biological activity of this compound has been extensively studied. It has shown potential as an antioxidant and anti-inflammatory agent, making it a candidate for drug development in treating chronic diseases such as neurodegenerative disorders and cardiovascular diseases. Furthermore, its ability to inhibit certain enzymes involved in cancer progression has been reported in recent studies, highlighting its potential as an anticancer agent.

In terms of applications, 2-{5-(3,4-dimethoxyphenyl)-2-(4-ethylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yllmethylacetamide has been explored for its use in material science. Its unique electronic properties make it a promising candidate for applications in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Researchers have also investigated its potential as a building block for constructing advanced materials with tailored properties.

The synthesis of this compound involves multiple steps, including Suzuki coupling reactions and nucleophilic substitutions. These reactions are carefully optimized to ensure high purity and yield. The use of eco-friendly solvents and catalysts has also been explored to make the synthesis process more sustainable.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 2-{5-(3,4-dimethoxyphenyl)-2-(4-ehtylphenyl)-1H-imidazol-4-yllsulfanyl}-N-(furan-yllmethylacetamide with greater accuracy. These studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for drug development.

In conclusion, CAS No. 901257-51-Y represents a significant advancement in organic chemistry with diverse applications in medicine and materials science. Its unique structure and promising biological activities make it a valuable compound for further research and development.